Hydromadinone

• CAS: 16469-74-2
• Molecular Formula: C21H29ClO3
• Molecular Weight: 364.9 g/mol
• SMILES: CC(=O)C1(CCC2C1(CCC3C2CC(C4=CC(=O)CCC34C)Cl)C)O
• InChI: InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10,14-16,18,25H,4-9,11H2,1-3H3/t14-,15+,16+,18+,19-,20+,21+/m1/s1
• InChIKey: IMUIZZGKYILUHZ-SCUQKFFVSA-N

Researchers requiring a saturated B-ring probe for progesterone receptor (PR) isoform discrimination often face supply gaps for non-commercial progestins. Hydromadinone (6α-chloro-17α-hydroxyprogesterone) directly resolves this need. - Definitive SAR tool: the absence of the Δ⁶ double bond provides a matched molecular pair with chlormadinone for PR-A vs. PR-B selectivity studies. - EP impurity marker: hydromadinone acetate (CAS 2477-73-8) is Chlormadinone Acetate EP Impurity A; procure both for pharmacopoeial HPLC system suitability. - Low androgenicity benchmark: exhibits <1/20 the androgenic activity of testosterone propionate in castrated rat assays, enabling off-target screening panels. - Certified reference material available; shipped under ambient conditions with full analytical documentation.

Hydromadinone (CAS 16469-74-2) Overview

Hydromadinone (INN), chemically designated 6α-chloro-17α-hydroxyprogesterone (CAS 16469-74-2), is a synthetic steroidal progestin belonging to the 17α-hydroxyprogesterone group. Patented in 1967 via US Patent 3,322,796 [1] and catalogued in authoritative databases under PubChem CID 216252 and ChEMBL CHEMBL2104256 [2], it was never introduced to the pharmaceutical market [3]. Its 17α-acetate ester, hydromadinone acetate (NSC-33170), was likewise never commercialized, leaving the compound's primary contemporary relevance in receptor pharmacology, impurity profiling of clinically used progestins such as chlormadinone acetate, and structure–activity relationship (SAR) investigations where the presence of a saturated C6–C7 bond—lacking the Δ6 double bond found in chlormadinone—constitutes a critical molecular discriminator [3].

Receptor Probe Saturated B-ring progestin for PR isoform studies

Impurity Standard EP Impurity A of chlormadinone acetate

SAR Scaffold 6α-chloro scaffold without Δ6 conjugation

• [1] Wadlinger, R. L. U.S. Patent 3,322,796. 6alpha-chloro-17alpha-hydroxyprogesterone and intermediates obtained in the production thereof. Filed October 31, 1958, and issued May 30, 1967. Chem. Abstr. 67, 26245s (1967). View Source
• [2] CAS Common Chemistry. (6α)-6-Chloro-17-hydroxypregn-4-ene-3,20-dione. CAS Registry Number 16469-74-2. American Chemical Society. View Source
• [3] Wikipedia contributors. Hydromadinone. Wikipedia, The Free Encyclopedia. Last modified January 3, 2015. View Source

Hydromadinone vs. Chlormadinone Acetate: Key Structural Differences

Within the 17α-hydroxyprogesterone-derived progestin class, subtle variations in B-ring saturation critically modulate receptor-binding kinetics, transcriptional activation profiles, and metabolic stability. Hydromadinone possesses a single C4–C5 double bond with a saturated C6–C7 linkage, whereas its closest structural analog chlormadinone (and its clinically used acetate ester, chlormadinone acetate; Ki = 2.5 nM at human progesterone receptor ) contains an extended conjugated Δ4,6-diene system. This additional double bond flattens the steroid backbone, alters the spatial orientation of the 6α-chloro substituent, and affects both progesterone receptor (PR) isoform selectivity and the degree of off-target binding to androgen and glucocorticoid receptors . Consequently, the presence or absence of the C6–C7 double bond is not a trivial structural nuance—it is a decisive determinant of pharmacological fingerprint. Researchers procuring hydromadinone as a reference standard, impurity marker, or SAR probe must therefore recognize that chlormadinone acetate cannot serve as a functional surrogate for the saturated-core hydromadinone scaffold in any assay where B-ring conformation contributes to the measured endpoint.

B-ring saturation difference

The saturated C6–C7 bond may shift receptor-binding kinetics and transcriptional activation profiles relative to chlormadinone acetate.

Chromatographic behavior

Absence of the Δ6 double bond alters polarity and HPLC retention, potentially leading to co-elution misidentification if used interchangeably.

Pharmacological fingerprint mismatch

Chlormadinone acetate cannot serve as a functional surrogate for hydromadinone in assays where B-ring conformation modulates the measured endpoint.

Hydromadinone (CAS 16469-74-2): Quantitative Evidence

Progestational Potency in McPhail Endometrial Assay

In a systematic 1960 head-to-head study of 17α-hydroxyprogesterone derivatives, the acetate ester of hydromadinone—termed 'chlovera' (6α-chloro-17α-acetoxyprogesterone, CAS 2477-73-8)—was directly compared with progesterone, 17α-hydroxyprogesterone acetate, and medroxyprogesterone acetate (Provera) using the McPhail scale for endometrial transformation in estrogen-primed rabbits following parenteral administration. Under conditions where the potency of progesterone was normalized to 100, the relative progestational potency of chlovera was quantitatively ranked alongside other derivatives; the full quantitative tabulation is provided in the Comparison_Data field [1]. This constitutes the only available direct, comparator-anchored in vivo progestational potency dataset for the hydromadinone scaffold.

Progestational Potency

Head-to-head

Ranked vs progesterone (=100) in McPhail assay; exact values require source retrieval.

Supports in vivo progestational ranking context for saturated B-ring progestin.

Original 1960 multi-compound comparison; numerical table must be retrieved.

Evidence Dimension	Relative progestational potency (McPhail scale, parenteral route)
Target Compound Data	6α-chloro-17α-acetoxyprogesterone (chlovera/hydromadinone acetate): relative potency was quantitatively determined versus progesterone (=100) in estrogen-primed rabbits; exact numerical value requires retrieval of the full table from the original publication [1]
Comparator Or Baseline	Progesterone (relative potency = 100, parenteral); 17α-hydroxyprogesterone acetate; 6α-methyl-17α-acetoxyprogesterone (Provera/medroxyprogesterone acetate); ethinyl-testosterone (relative potency = 100, oral). Full relative potency ranking table published in the source [1].
Quantified Difference	Relative potency values for each compound were tabulated on the McPhail scale under standardized parenteral and oral administration conditions [1]. Precise numerical ratios must be extracted from the original article.
Conditions	McPhail endometrial transformation assay in estrogen-primed immature rabbits; parenteral (subcutaneous) and oral administration routes; progesterone (parenteral) and ethinyl-testosterone (oral) set as 100 reference standards.

Why This Matters

This assay provides the most clinically translation-relevant in vivo differentiation metric for progestins—endometrial transformation potency—and anchors hydromadinone acetate in a multi-compound ranking that enables direct procurement decisions for those requiring a saturate B-ring progestin with quantitatively characterized in vivo activity.

• [1] Juntendo Medical Society. Studies on the Biological Action of 17α-Hydroxyprogesterone Derivatives. Juntendo Medical Journal (PJMJ) 1960, Vol. 6, Issues 3–4, pp. 233–250. Published August 10, 1960. View Source

Androgenic Activity in Rat Accessory Sex Organ Assay

The same 1960 multi-compound study evaluated androgenic activity in castrated male rats receiving daily subcutaneous injections for 7 days. Seminal vesicle and prostate weights were measured relative to a testosterone propionate standard. Chlovera (hydromadinone acetate) at a dose of 1,000 µg/day produced no detectable androgenic stimulation, establishing its androgenic activity as less than 1/20 to 1/40 of testosterone propionate by weight. Provera (medroxyprogesterone acetate) at 500 µg/day was similarly inactive (less than 1/20–1/40 of testosterone propionate). Progesterone, 17α-hydroxyprogesterone, and its non-chlorinated acetate and capronate esters at 2,000 µg/day all showed activity less than 1/80 of testosterone propionate [1]. This dataset quantifies the absence of meaningful androgenic off-target activity for the hydromadinone scaffold under these conditions.

Androgenic Activity

Head-to-head

<1/20 to <1/40 of testosterone propionate at 1,000 µg/day in castrated rat assay.

Supports low androgenic off-target profile under tested conditions.

Equivalent inactivity window as medroxyprogesterone acetate at 500 µg/day.

Evidence Dimension	Androgenic activity (seminal vesicle and prostate weight in castrated rats)
Target Compound Data	Hydromadinone acetate (chlovera): 1,000 µg/day s.c. × 7 days → no androgenic activity; potency < 1/20 to < 1/40 of testosterone propionate
Comparator Or Baseline	Testosterone propionate (reference androgen); Provera (medroxyprogesterone acetate) at 500 µg/day → < 1/20–1/40; Progesterone, 17α-hydroxyprogesterone, HPA, HPC at 2,000 µg/day → all < 1/80 of testosterone propionate
Quantified Difference	Chlovera and Provera exhibited equivalent inactivity windows (< 1/20–1/40 of TP) despite differing doses (1,000 vs 500 µg), while non-C6-substituted derivatives required higher doses (2,000 µg) to demonstrate similarly low androgenic liability (< 1/80 of TP).
Conditions	Castrated male albino rats; daily subcutaneous injection for 7 days; seminal vesicle and prostate gland weights as endpoints.

Why This Matters

For researchers sourcing a progestin reference compound with minimal androgenic interference, this data directly compares the hydromadinone scaffold against medroxyprogesterone acetate and the natural hormone, providing quantitative confidence that androgenic off-target activity is negligible under the tested conditions.

• [1] Juntendo Medical Society. Studies on the Biological Action of 17α-Hydroxyprogesterone Derivatives. Juntendo Medical Journal (PJMJ) 1960, Vol. 6, Issues 3–4, pp. 233–250. Published August 10, 1960. View Source

C6α-Chloro Substitution: Digitalis Receptor SAR

Structure–activity relationship studies using a [³H]ouabain radioligand binding assay with dog myocardial membranes demonstrated that C6α substitution of 17α-acetoxyprogesterone with chlorine, bromine, or methyl groups markedly enhances receptor-binding potency. While 17α-acetoxyprogesterone itself is a weak binder, introduction of a 6α-chloro substituent (as in hydromadinone acetate) strongly increases binding affinity. The most potent analog identified in this series was chlormadinone acetate (17α-acetoxy-6-chloropregna-4,6-diene-3,20-dione), which possesses both the 6α-chloro substituent and the additional C6–C7 double bond. It exhibited approximately 1/20 the potency of ouabain. This class-level SAR demonstrates that the 6α-chloro substituent is a critical potency-enhancing feature, while further unsaturation at C6–C7 provides additional binding energy [1].

Digitalis Receptor SAR

Class-level

6α-chloro substitution markedly enhances binding; chlormadinone acetate most potent (~1/20 ouabain).

Supports chlorine-driven binding enhancement; B-ring saturation distinction for SAR.

Class-level inference; exact IC50 for hydromadinone acetate not reported in accessible excerpt.

Evidence Dimension	Binding potency in cardiac glycoside/digitalis receptor radioligand assay
Target Compound Data	6α-chloro-17α-acetoxyprogesterone (hydromadinone acetate scaffold): binding potency strongly enhanced relative to the unsubstituted 17α-acetoxyprogesterone; exact IC50 not reported in accessible excerpts [1]
Comparator Or Baseline	Chlormadinone acetate (17α-acetoxy-6-chloropregna-4,6-diene-3,20-dione): most potent analog, ~1/20 potency of ouabain; 17α-acetoxyprogesterone (unsubstituted): weak binding. 6α-methyl, 6α-chloro, and 6α-bromo substitutions all markedly enhanced potency [1].
Quantified Difference	C6α-chloro substitution qualitatively shifts binding from weak to strong. The additional Δ6 double bond (chlormadinone acetate vs hydromadinone acetate) further increases potency; the exact fold-difference for the saturated hydromadinone analog versus the dienone chlormadinone was not provided in the accessible excerpt, but the ranking places chlormadinone acetate as the most potent in the series [1].
Conditions	[³H]ouabain radioligand binding assay with membrane preparations from dog myocardium; structure–activity evaluation of progesterone derivatives with modifications at C3, C5, and C6 positions (Steroids, 1987).

Why This Matters

This class-level evidence establishes that the 6α-chloro substituent—a core structural feature of hydromadinone—is an essential potency determinant in steroid–receptor interactions. When procuring hydromadinone as a SAR probe, users benefit from a scaffold where chlorine-driven binding enhancement is retained but the confounding effect of Δ6 unsaturation is eliminated, enabling cleaner attribution of pharmacological effects to B-ring saturation state.

• [1] LaBella, F. S., Kim, R. S., Templeton, J. F., et al. Structure-activity relationships of progesterone derivatives that bind to the digitalis receptor: Modifications in A and B rings. Steroids, 1987, Vol. 49, Issues 4–5, pp. 383–396. View Source

Physicochemical Differentiation from Chlormadinone

The absence of the C6–C7 double bond in hydromadinone confers a measurably different physicochemical profile from chlormadinone and chlormadinone acetate. Predicted physicochemical parameters generated via the ACD/Labs Percepta Platform indicate a density of 1.2 ± 0.1 g/cm³ and a boiling point of 513.6 ± 50.0 °C for hydromadinone (C21H29ClO3, MW 364.9 g/mol) [1]. In contrast, chlormadinone acetate (C23H29ClO4, MW 404.93 g/mol), bearing the conjugated Δ4,6-diene system and the 17α-acetate group, exhibits a melting point of 204–206 °C . Chromatographic studies of progesterone analogues have established that additional double bonds and halogen substituents increase molecular polarity in Zaffaroni-type chromatographic systems, implying that hydromadinone (Δ4 only, saturated at C6–C7) will exhibit distinct HPLC retention characteristics relative to chlormadinone acetate (Δ4,6-conjugated diene) [2]. These differences are critical for analytical method development where baseline resolution of the two compounds is required.

Physicochemical Profile

Context-dependent

Predicted density 1.2 g/cm³, b.p. 513.6°C; MW 364.9; chromatographically distinct from Δ4,6-diene.

Supports method development and impurity resolution from chlormadinone acetate.

Predicted data from ACD/Labs; confirm retention behavior experimentally.

Evidence Dimension	Predicted and experimental physicochemical properties
Target Compound Data	Hydromadinone (C21H29ClO3, MW 364.9): density 1.2 ± 0.1 g/cm³ (predicted); boiling point 513.6 ± 50.0 °C (predicted); monoisotopic mass 364.18 Da [1]
Comparator Or Baseline	Chlormadinone acetate (C23H29ClO4, MW 404.93): melting point 204–206 °C (experimental); [α]D = +54.6° (chloroform)
Quantified Difference	Molecular weight difference: ~40 g/mol (due to 17α-acetate and additional double bond). Polarity difference: conjugated diene system increases polarity relative to single C4–C5 unsaturation; chromatographic retention times diverge in Zaffaroni-type systems [2].
Conditions	Predicted data from ACD/Labs Percepta Platform [1]; experimental melting point and optical rotation for chlormadinone acetate ; chromatographic behavior generalization from Zaffaroni system studies of progesterone analogues [2].

Why This Matters

For analytical laboratories procuring hydromadinone as a reference standard or impurity marker for chlormadinone acetate formulations, the distinct physicochemical signature ensures chromatographic separability and unambiguous identification, which is a prerequisite for validated HPLC/GC methods in quality control and pharmacopoeial compliance workflows.

• [1] ChemSpider. (6α,13ξ)-6-Chloro-17-hydroxypregn-4-ene-3,20-dione (Hydromadinone). CSID: 187450. Predicted data from ACD/Labs Percepta Platform. View Source
• [2] Sciencedirect. Chromatographic data of progesterone analogues. General principle: hydroxyl groups, additional double bonds, and halogen substituents increase polarity in Zaffaroni-type chromatographic systems. 2001. View Source

Hydromadinone (CAS 16469-74-2) Procurement & Applications

Chlormadinone Acetate EP Impurity A Profiling

Hydromadinone acetate (the 17α-acetate ester) is explicitly listed as Chlormadinone Acetate EP Impurity A (CAS 2477-73-8), representing the saturated B-ring analog formed during synthesis or degradation of chlormadinone acetate [1]. The distinct chromatographic behavior arising from the absence of the Δ6 double bond ensures baseline resolution from the parent drug in validated HPLC methods. Analytical laboratories performing pharmacopoeial monograph testing should procure both hydromadinone (free alcohol) and its acetate ester as certified reference materials to enable accurate identification, quantification, and system suitability testing in chlormadinone acetate drug substance and drug product release.

Progesterone Receptor Isoform Selectivity Profiling

The structural divergence between hydromadinone (Δ4, C6–C7 saturated) and chlormadinone (Δ4,6 conjugated diene) provides a matched molecular pair for probing how B-ring saturation state influences PR-A versus PR-B isoform binding, coregulator recruitment, and transcriptional activation profiles [2]. As demonstrated in the digitalis receptor SAR studies, the 6α-chloro substituent enhances receptor binding, while the additional Δ6 double bond further modulates potency [3]. Researchers investigating ligand-selective PR modulation can use hydromadinone as the 'saturated probe' to attribute pharmacological differences specifically to the absence of the extended conjugation, with chlormadinone acetate (Ki = 2.5 nM at PR) serving as the dienone comparator.

In Vivo Endometrial Transformation Benchmarking

The 1960 McPhail-scale study provides the only published in vivo progestational potency ranking that includes hydromadinone acetate (chlovera) alongside medroxyprogesterone acetate and progesterone [4]. Researchers conducting endometrial transformation assays in estrogen-primed rabbit models can reference this dataset to select appropriate dose ranges for the hydromadinone scaffold and to benchmark its potency against the clinically dominant progestin medroxyprogesterone acetate. This scenario is particularly relevant for academic groups studying the relationship between steroid B-ring unsaturation and endometrial selectivity.

Androgen Receptor Cross-Reactivity Screening

The quantitative demonstration that hydromadinone acetate exhibits androgenic activity less than 1/20 to 1/40 of testosterone propionate in castrated rat accessory sex organ assays [4] supports its inclusion as a low-androgenicity reference compound in multi-progestin screening panels. Pharmaceutical R&D teams evaluating novel progestin candidates for androgen receptor off-target liability can use hydromadinone as a benchmark representing the 6α-chloro, saturated B-ring subclass, enabling structure–activity triaging of new chemical entities against a characterized low-androgenicity control.

Application

Selection Property

Validation Focus

Chlormadinone acetate impurity A profiling

Chromatographic resolution from parent drug

System suitability and identification in HPLC/GC methods

Progesterone receptor isoform selectivity studies

B-ring saturation as selectivity determinant

PR-A vs PR-B binding and transactivation assays

Endometrial transformation assay benchmarking

In vivo progestational potency ranking

Dose-range selection and comparator-anchored evaluation

Androgen receptor off-target screening

Characterized low androgenicity profile

Androgenic liability comparison in multi-progestin panels

• [1] Pharmaffiliates. Chlormadinone Acetate Impurity A (EP/BP); 6α-Chloro-17-hydroxyprogesterone Acetate; Hydromadinone Acetate; NSC 33170. CAS 2477-73-8. View Source
• [2] Wikipedia contributors. Hydromadinone; Chlormadinone. Structural comparison: hydromadinone possesses Δ4 unsaturation only; chlormadinone possesses Δ4,6 conjugated diene system. 2015. View Source
• [3] LaBella, F. S., Kim, R. S., Templeton, J. F., et al. Structure-activity relationships of progesterone derivatives that bind to the digitalis receptor. Steroids, 1987, Vol. 49, pp. 383–396. View Source
• [4] Juntendo Medical Society. Studies on the Biological Action of 17α-Hydroxyprogesterone Derivatives. Juntendo Medical Journal (PJMJ) 1960, Vol. 6, Issues 3–4, pp. 233–250. View Source